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An In-depth Technical Guide to Tiglic Aldehyde as a Fragrance Ingredient

Executive Summary

Tiglic aldehyde, or (E)-2-methyl-2-butenal, is a naturally occurring unsaturated aldehyde that
possesses a unique and powerful olfactory profile. Characterized by its sharp, green, and acrid
notes with underlying fruity and vegetable nuances, it serves as a potent modifier in fragrance
compositions, capable of imparting a natural-feeling, pungent lift. It is found as a minor
constituent in a variety of essential oils, including those from lavender, geranium, and
peppermint. Industrially, it is primarily synthesized through the isomerization of crotonaldehyde.

Despite its desirable scent characteristics, the application of tiglic aldehyde is significantly
constrained by its toxicological profile. It is a recognized skin sensitizer, and its use in
consumer products is strictly regulated by international bodies such as the International
Fragrance Association (IFRA). This guide provides a comprehensive technical overview for
researchers and formulators, detailing the chemical properties, olfactory characteristics,
synthesis, application challenges, and critical safety assessments of tiglic aldehyde, offering a
holistic view of its potential and limitations as a fragrance ingredient.
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Physicochemical and Olfactory Properties

Understanding the fundamental properties of a fragrance molecule is paramount to its effective
and safe application. Tiglic aldehyde is a volatile organic compound with distinct physical and
sensory characteristics.

Physicochemical Data

Property Value Source
IUPAC Name (E)-2-Methylbut-2-enal TGSC
Synonyms Tiglaldehyde, Tiglic aldehyde PubChem
CAS Number 497-03-0

Molecular Formula CsHsO

Molecular Weight 84.12 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 116-118 °C

Density 0.873 g/lcm3 at 20 °C GESTIS

Solubilit Soluble in ethanol and oils;
olubili
Y sparingly soluble in water.

Olfactory Profile

Tiglic aldehyde is a classic example of a material where a little goes a long way. Its odor is
intensely powerful and requires significant dilution to be appreciated.

o Odor Description: The scent is primarily described as green, acrid, sharp, and pungent. It
possesses complex secondary notes that can be perceived as fruity, ethereal, or reminiscent
of raw vegetables.

» Olfactory Threshold: The odor threshold is exceptionally low, reported to be around 0.002
parts per billion (ppb). This high impact makes it an effective trace component in a fragrance.
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o Application Context: In compositions, it is used to add a sharp, natural "bite" and a green lift
to top notes. It can enhance fruity accords, add complexity to herbal arrangements, and
provide a unique freshness. However, its use is limited by its aggressive nature and, most
importantly, safety constraints.

Synthesis and Manufacturing

While present in nature, the commercial supply of tiglic aldehyde relies on chemical synthesis
to ensure consistent quality, purity, and volume.

Industrial Synthesis via Isomerization

The most common industrial route to tiglic aldehyde is the acid-catalyzed isomerization of its
constitutional isomer, 2-methyl-2-butenal (angelic aldehyde), which is often derived from
crotonaldehyde. Crotonaldehyde itself is produced via the aldol condensation of acetaldehyde.

The key step is the controlled isomerization, which favors the formation of the
thermodynamically more stable tiglic aldehyde (E-isomer) over the angelic aldehyde (Z-
isomer).

Aldol Condensation

Propionaldehyde — \ Dehydration
Base or Acid 3-Hydroxy-2-methylbutanal (Heat, Acid) .| (E)-2-Methyl-2-butenal
(Aldol Adduct) . (Tiglic Aldehyde)

Acetaldehyde (x2)

Click to download full resolution via product page

Figure 1: General synthesis pathway for tiglic aldehyde.

Protocol 1: Laboratory Scale Synthesis of Tiglic
Aldehyde
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Causality: This protocol describes a crossed-aldol condensation followed by dehydration.
Propionaldehyde is enolized and attacks acetaldehyde. The subsequent acid-catalyzed
dehydration is regioselective, favoring the formation of the conjugated and more substituted
double bond, yielding tiglic aldehyde.

Methodology:

e Reaction Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, a
dropping funnel, and a thermometer. Place the flask in an ice-water bath.

e Initial Charge: Charge the flask with 100 mL of water and 10 g of sodium hydroxide, stirring
until dissolved. Cool the solution to 10-15 °C.

o Aldehyde Mixture: Prepare a mixture of 29 g (0.5 mol) of propionaldehyde and 22 g (0.5 mol)
of acetaldehyde.

o Addition: Add the aldehyde mixture dropwise to the stirred sodium hydroxide solution over 1
hour, maintaining the reaction temperature below 20 °C.

» Reaction: After addition is complete, continue stirring at room temperature for an additional 3
hours. The solution will turn yellow.

o Neutralization & Dehydration: Carefully add 10% sulfuric acid to the reaction mixture until it is
acidic (pH ~2). This neutralizes the base and catalyzes the dehydration of the aldol
intermediate.

o Workup: Transfer the mixture to a separatory funnel. The organic layer containing tiglic
aldehyde will separate. Wash the organic layer twice with 50 mL of water and once with 50
mL of saturated sodium bicarbonate solution.

» Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate. Filter and
purify by fractional distillation under atmospheric pressure, collecting the fraction boiling at
116-118 °C.

Safety and Regulatory Assessment
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The primary factor limiting the use of tiglic aldehyde is its toxicological profile, specifically its
potential for skin sensitization. Regulatory bodies have established strict guidelines to ensure
consumer safety.

Toxicological Profile

o Skin Sensitization: Tiglic aldehyde is classified as a skin sensitizer. a,3-Unsaturated
aldehydes are a well-known class of haptens. The electrophilic 3-carbon of the aldehyde can
react with nucleophilic residues (like cysteine or lysine) in skin proteins via a Michael addition
reaction. This forms a hapten-protein conjugate, which is then recognized by the immune
system, potentially leading to an allergic contact dermatitis (ACD) response upon
subsequent exposures.

e [rritation: It can be irritating to the skin, eyes, and respiratory tract, particularly at high
concentrations.

o Genotoxicity: Some a,B-unsaturated aldehydes have shown mutagenic potential in certain
assays. For example, the related compound crotonaldehyde can form DNA adducts.

Regulatory Framework

The use of tiglic aldehyde in consumer products is governed by the standards set by the
International Fragrance Association (IFRA), based on safety assessments provided by the
Research Institute for Fragrance Materials (RIFM).

IFRA Standard: The IFRA Standards restrict the use of tiglic aldehyde in fragrance
compositions. Due to its sensitization potential, a concentration limit is imposed. As of the 51st
Amendment to the IFRA Standards, tiglic aldehyde is restricted. The specific allowable
concentration varies by the product category, which is defined by the area of application and
the potential for consumer exposure. For example, products intended for leave-on skin contact
(like lotions, Category 5A) will have a much lower permitted level than products that are rinsed
off (like soap, Category 9) or have minimal skin contact.

Quantitative Risk Assessment (QRA): The IFRA concentration limits are derived from a process
called Quantitative Risk Assessment (QRA) for skin sensitization. This process involves:

» Hazard Identification: Confirming the material is a skin sensitizer.
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o Dose-Response Assessment: Determining the No Expected Sensitization Induction Level
(NESIL) from animal or in vitro data. The NESIL is the highest concentration that does not

induce sensitization.

* Exposure Assessment: Estimating the amount of the fragrance ingredient a consumer is
exposed to from a specific product type.

+ Risk Characterization: Comparing the consumer exposure level to the NESIL to ensure an

adequate margin of safety.

For tiglic aldehyde, the risk management decision is to limit its concentration to levels below
the NESIL, accounting for aggregate exposure from different product types.

Data Collection
(In vivo, In vitro, In silico)

Hazard Identification
(e.g., Skin Sensitizer)

Dose-Response Assessment Exposure Assessment
(Determine NESIL) (Consumer Use Patterns)

>

Risk Characterization
(Compare Exposure to NESIL)

Risk Management Decisio
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Figure 2: Workflow for fragrance ingredient safety assessment.

Analytical Methods for Quality Control

Ensuring the purity and identity of tiglic aldehyde is crucial for both its olfactory performance
and safety. Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical
technique.

Protocol 2: GC-MS Analysis of Tiglic Aldehyde

Causality: This method separates volatile compounds based on their boiling point and polarity
(GC) and then identifies them based on their mass fragmentation patterns (MS). This allows for
both the quantification of tiglic aldehyde and the identification of impurities, such as isomers
(e.g., angelic aldehyde) or residual starting materials.

Methodology:

o Sample Preparation: Prepare a 1% solution of the tiglic aldehyde sample in a suitable
solvent, such as ethanol or hexane.

e GC-MS System:

o

GC Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25
mm x 0.25 pm).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o

[¢]

Injection: Inject 1 pL of the sample solution with a split ratio of 50:1.

[¢]

Inlet Temperature: 250 °C.

e Oven Temperature Program:

o

Initial temperature: 50 °C, hold for 2 minutes.

[¢]

Ramp: Increase at 10 °C/min to 220 °C.

Final hold: Hold at 220 °C for 5 minutes.

[¢]
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e Mass Spectrometer:
o Interface Temperature: 280 °C.
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 35 to 350.

o Data Analysis:

o lIdentify the tiglic aldehyde peak by its retention time and by comparing its mass
spectrum to a reference library (e.g., NIST). The molecular ion peak is expected at m/z 84,
with characteristic fragments.

o Quantify purity by calculating the peak area percentage.
o ldentify and quantify any impurities present in the sample.
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» To cite this document: BenchChem. [Tiglic aldehyde potential as a fragrance ingredient].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770458/docs#tiglic-aldehyde-potential-as-a-
fragrance-ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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